2-Propenoic acid, 3-(2-ethoxyphenyl)-, ethyl ester

• IUPAC Name: ethyl (E)-3-(2-ethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C13H16O3/c1-3-15-12-8-6-5-7-11(12)9-10-13(14)16-4-2/h5-10H,3-4H2,1-2H3/b10-9+
• InChI Key: WJRLRVSUBGIUGI-MDZDMXLPSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=CC(=O)OCC
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C/C(=O)OCC
• Molecular Formula: C13H16O3
• DSSTOX Substance ID: DTXSID1068564
• Molecular Weight: 220.26 g/mol
• CAS RN: 50636-22-1

Description

“2-Propenoic acid, 3-(2-ethoxyphenyl)-, ethyl ester” is a type of organic compound. It likely belongs to the class of compounds known as esters, which are characterized by a carbonyl adjacent to an ether.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of an acid (in this case, 2-Propenoic acid) with an alcohol or phenol (in this case, 3-(2-ethoxyphenyl)-ethanol), in the presence of a catalyst.

Molecular Structure Analysis

The molecular structure of such compounds typically consists of a carbonyl group (C=O) adjacent to an ether (R-O-R’) group. The “2-Propenoic acid” part of the molecule contributes the carbonyl group, while the “3-(2-ethoxyphenyl)-ethanol” part contributes the ether group.

Chemical Reactions Analysis

As an ester, “this compound” would be expected to undergo reactions typical of this class of compounds. This includes hydrolysis under acidic or basic conditions to yield the parent alcohol and acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be expected to be similar to those of other esters. This includes being relatively stable under normal conditions, but able to be hydrolyzed under acidic or basic conditions.

Scientific Research Applications

Chemopreventive Applications

3-(4'-geranyloxy-3'-methoxyphenyl)-2-trans propenoic acid , a compound related to ferulic acid, has been investigated for its potential as a cancer chemopreventive agent. The ethyl ester form of this compound has shown promising biological effects, including the chemoprevention of colon and tongue cancers in rats. This positions the compound as a novel candidate for cancer prevention and treatment, with recent studies focusing on the synthesis of novel derivatives other than esters for expanded pharmacological applications (Curini et al., 2006).

Applications in Material Science

Phloretic acid , explored as a renewable building block, demonstrates the reactivity of –OH bearing molecules towards benzoxazine ring formation. This sustainable alternative to phenol facilitates specific properties of benzoxazine to aliphatic –OH bearing molecules or macromolecules, showcasing the potential for a wide range of applications in materials science (Trejo-Machin et al., 2017).

Synthetic Chemistry

The synthesis of Ethyl-2-(p-ethoxyphenyl) propenoate , an important intermediate for the production of cycloprothrin, highlights a novel route with implications for the pesticide industry. This synthesis approach offers a simpler, mild condition process, emphasizing the utility of this chemical in creating safer pesticide alternatives (Jianquan, 2007).

Conformational Studies

A conformational analysis of ethyl 3-(3,4,5-trihydroxyphenyl)-2-propenoate (ethyl 3,4,5-trihydroxycinnamate, ETHPPE), which displays antiproliferative activity towards human adenocarcinoma cells, has been conducted using Raman spectroscopy and ab initio MO calculations. The study provides insights into the molecule's stability and reactivity, influenced by the orientation of the ester moiety, which could inform the design of new anticancer agents (Sousa et al., 2006).

Antimicrobial and Antioxidant Properties

Research on phenolic acids alkyl esters reveals their significant antimicrobial and antioxidant activities. The study underscores the potential of these compounds in food science and preservation, with specific alkyl esters showing higher inhibitory and antioxidant properties compared to their acid counterparts (Merkl et al., 2018).

Safety and Hazards

As with any chemical, handling “2-Propenoic acid, 3-(2-ethoxyphenyl)-, ethyl ester” would require appropriate safety precautions. This includes using personal protective equipment and working in a well-ventilated area.

Future Directions

The future directions for research into “2-Propenoic acid, 3-(2-ethoxyphenyl)-, ethyl ester” would likely depend on its specific applications. Potential areas of interest could include studying its synthesis, properties, and potential uses.

Mechanism of Action

Target of Action

The primary targets of Ethyl-2-ethoxycinnamate are pathogenic fungi and bacteria . The compound interacts with these microorganisms, leading to their inhibition or destruction.

Mode of Action

Ethyl-2-ethoxycinnamate interacts directly with the ergosterol present in the fungal plasmatic membrane and with the cell wall . This interaction disrupts the integrity of the cell wall and membrane, leading to the death of the fungi. For bacteria, the presence of an isopropyl group is important for antibacterial activity .

Biochemical Pathways

It is known that the compound interferes with the integrity of the cell wall and membrane of fungi and bacteria, which are crucial for their survival .

Pharmacokinetics

The compound’s molecular weight (22026 g/mol ) and its physical properties such as boiling point (310 °C ) and density (1.06 g/mL at 25 °C ) can influence its bioavailability and pharmacokinetics.

Result of Action

The result of Ethyl-2-ethoxycinnamate’s action is the inhibition or destruction of pathogenic fungi and bacteria . This is achieved through the disruption of the cell wall and membrane, leading to the death of these microorganisms .